Cas no 2171706-76-4 (1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide
• CAS No: 2171706-76-4
• MF: C₉H₉IN₂O₂S
• MW: 336.149432897568
• CID: 6482366
• PubChem ID: 165957674
• Update Time: 2025-10-24

1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide
• 2171706-76-4
• EN300-1282489

• Inchi： 1S/C9H9IN2O2S/c10-5-2-4-15-7(5)9(14)12-3-1-6(12)8(11)13/h2,4,6H,1,3H2,(H2,11,13)
• InChI Key： PCEXOZUVKCPSGF-UHFFFAOYSA-N
• SMILES： IC1C=CSC=1C(N1CCC1C(N)=O)=O

Computed Properties

• Exact Mass: 335.94295g/mol
• Monoisotopic Mass: 335.94295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.6Ų

Additional information on 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171706-76-4)

1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide (CAS No. 2171706-76-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic amides, combining a thiophene ring with an azetidine scaffold, which is increasingly explored in drug discovery for its bioactive properties. The presence of an iodine substituent further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for iodinated heterocycles like 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide has surged, driven by their utility in cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings) and their role in designing targeted therapeutics. Researchers are particularly interested in its potential as a pharmacophore in kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. The compound’s carboxamide moiety also contributes to its solubility and binding affinity, critical for bioavailability optimization in drug development.

From a synthetic perspective, CAS 2171706-76-4 exemplifies the convergence of scaffold diversity and functional group compatibility. Its thiophene-iodine linkage allows for late-stage derivatization, a strategy highly valued in fragment-based drug design. This aligns with current industry focus on click chemistry and high-throughput screening methodologies. Moreover, its stability under physiological conditions makes it a candidate for prodrug formulations, addressing challenges in drug delivery.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s iodine content necessitates careful handling to avoid unnecessary waste. Sustainable synthesis routes, such as catalytic iodination or flow chemistry, are being explored to minimize ecological impact—a response to growing demand for green chemistry solutions in pharmaceutical manufacturing.

In analytical applications, 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide is characterized by techniques like HPLC-MS and NMR spectroscopy, with its distinct spectral signatures aiding in purity assessment. Quality control protocols emphasize residual solvent limits and heavy metal testing, reflecting stringent industry standards for GMP compliance.

The compound’s nomenclature often leads to queries about its IUPAC naming rules or SMILES notation (e.g., "How to draw 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide?"), highlighting the need for accessible chemical education resources. Its molecular weight (C₉H₉IN₂O₂S) and logP values are frequently searched, underscoring its relevance in QSAR modeling.

Future directions may involve exploring its structure-activity relationships (SAR) in neurological targets or antibacterial agents, given rising antibiotic resistance concerns. Collaborative efforts between academia and industry could accelerate its adoption in preclinical pipelines, particularly for niche indications like rare diseases.

In summary, 1-(3-iodothiophene-2-carbonyl)azetidine-2-carboxamide (CAS 2171706-76-4) represents a versatile building block at the intersection of medicinal chemistry and materials science. Its multifaceted applications—from small-molecule probes to bioconjugation—position it as a compound of enduring interest in innovative research landscapes.